ethyl 4-{[(3-isoxazolylamino)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-(1,2-oxazol-3-ylcarbamoylamino)benzoate
• InChI: InChI=1S/C13H13N3O4/c1-2-19-12(17)9-3-5-10(6-4-9)14-13(18)15-11-7-8-20-16-11/h3-8H,2H2,1H3,(H2,14,15,16,18)
• InChI Key: AVORLJPFCNDURW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=NOC=C2
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol
• Solubility: 6 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 4-{[(3-isoxazolylamino)carbonyl]amino}benzoate, also known as EICA, is a chemical compound that has been synthesized and researched for its potential applications in the field of medicine.

Scientific Research Applications

Ethyl 4-{[(3-isoxazolylamino)carbonyl]amino}benzoate has been researched for its potential applications in the treatment of various diseases, including cancer and inflammatory disorders. Studies have shown that this compound has anti-inflammatory and anti-tumor properties, making it a promising candidate for drug development. This compound has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.

Mechanism of Action

Ethyl 4-{[(3-isoxazolylamino)carbonyl]amino}benzoate works by inhibiting the activity of enzymes that are involved in the inflammatory response and tumor growth. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are enzymes that play a role in the development and progression of cancer and inflammatory disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and tumor growth in animal models. This compound has also been shown to have a neuroprotective effect in animal models of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(3-isoxazolylamino)carbonyl]amino}benzoate in lab experiments is its specificity for COX-2 and MMPs, which allows for targeted inhibition of these enzymes. However, this compound's potential toxicity and limited solubility in aqueous solutions may limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 4-{[(3-isoxazolylamino)carbonyl]amino}benzoate. One area of focus could be the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound. Finally, this compound's potential use as a diagnostic tool for Alzheimer's disease should be further explored.

Synthesis Methods

Ethyl 4-{[(3-isoxazolylamino)carbonyl]amino}benzoate can be synthesized through a multi-step process involving the reaction of 4-aminobenzoic acid with isoxazole-3-carboxylic acid. The resulting compound is then treated with ethyl chloroformate to yield this compound. The purity and yield of this compound can be improved through various purification techniques, such as recrystallization and column chromatography.